Cas no 545445-44-1 (Apixaban Intermediate B)

• Product Name: Apixaban Intermediate B
• CAS No: 545445-44-1
• MF: C₂₀H₂₅N₃O₃
• MW: 355.4308
• MDL: MFCD19440881
• CID: 830841
• Update Time: 2025-10-28

Apixaban Intermediate B Chemical and Physical Properties

Names and Identifiers

• 3-Morpholino-1-(4-(2-oxopiperidin-1-yl)phenyl)-5,6-dihydropyridin-2(1H)-one
• 3-Morpholin-4-yl-1-[4-(2-oxopiperidin-1-yl)phenyl]-5,6-dihydro-1H-pyridin-2-one
• 5,6-Dihydro-3-(4-morpholinyl)-1-[4-(2-oxo-1-piperidinyl)phenyl]-2(1H)-pyridinone
• Apixaba inretMediate B
• Apixaban Intermediate B
• Apixaban Intermediate 2
• 5-morpholin-4-yl-1-[4-(2-oxopiperidin-1-yl)phenyl]-2,3-dihydropyridin-6-one
• 3-Morpholino-1-(4-(2-oxopiperidin-1-yl)
• 3-Morpholin-4-yl-1-[4-(2-oxopiperidin- 1-yl)phenyl]-5,6-dihydro-1H-pyridin-2-one
• 3-Morpholino-1-[4-(2-oxo-1-piperidyl)phenyl]-5,6-dihydropyridin-2(1H)-one
• 5,6-dihydro-3-(4-morpholinyl)-1-(4-(2-oxo-1-piperidinyl)phenyl)-2(1h)-pyridinone
• 3-morpholino-1-[4-(2
• Apixaban Impurity A

• MDL： MFCD19440881
• Inchi： 1S/C20H25N3O3/c24-19-5-1-2-10-22(19)16-6-8-17(9-7-16)23-11-3-4-18(20(23)25)21-12-14-26-15-13-21/h4,6-9H,1-3,5,10-15H2
• InChI Key： SCVWQFDPLBFZAP-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)C1=CCCN(C2C=CC(=CC=2)N2C(CCCC2)=O)C1=O

Computed Properties

• Exact Mass: 355.19000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 563
• Topological Polar Surface Area: 53.1

Experimental Properties

• Density: 1.267
• Melting Point: 212-214°C
• Boiling Point: 624.979℃/760mmHg
• PSA: 53.09000
• LogP: 2.22420

Apixaban Intermediate B Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Apixaban Intermediate B

Apixaban Intermediate B: A Key Building Block in Modern Anticoagulant Chemistry

Apixaban Intermediate B, with the CAS number 545445-44-1, represents a critical component in the synthesis of the widely used anticoagulant drug, Apixaban. This compound has garnered significant attention in the pharmaceutical industry due to its role in facilitating the production of a medication that has demonstrated remarkable efficacy in reducing the risk of thromboembolic events. The intermediate's chemical structure and reactivity make it an essential precursor, enabling the precise construction of Apixaban's molecular framework.

The synthesis of Apixaban Intermediate B involves a series of meticulously orchestrated chemical reactions that highlight the importance of purity and yield optimization. The compound's molecular formula and functional groups are carefully selected to ensure compatibility with downstream synthetic steps, ultimately contributing to the high-quality production of Apixaban. Recent advancements in synthetic methodologies have further refined the process, making it more efficient and scalable for industrial applications.

In recent years, research has focused on improving the sustainability and cost-effectiveness of Apixaban Intermediate B production. Innovations in green chemistry principles have led to the development of more environmentally friendly synthetic routes, reducing waste and minimizing energy consumption. These developments align with global efforts to promote sustainable pharmaceutical manufacturing practices, ensuring that life-saving medications like Apixaban can be produced responsibly.

The pharmacological significance of Apixaban Intermediate B cannot be overstated. As a key building block in Apixaban synthesis, it directly contributes to the drug's ability to inhibit factor Xa, thereby preventing the formation of blood clots. Clinical trials have consistently shown that Apixaban significantly reduces major adverse cardiovascular events, making it a cornerstone in modern anticoagulant therapy. The intermediate's role in this process underscores its importance not only as a chemical entity but also as a facilitator of therapeutic innovation.

Recent studies have also explored the potential applications of Apixaban Intermediate B beyond its primary role in drug synthesis. Researchers have investigated its reactivity with other bioactive molecules, uncovering novel pharmacological properties that may lead to new therapeutic strategies. These explorations highlight the compound's versatility and its potential as a scaffold for developing additional treatments for various medical conditions.

The chemical properties of Apixaban Intermediate B make it an attractive candidate for further research and development. Its stability under various conditions and its compatibility with a wide range of reagents allow for diverse synthetic applications. Additionally, its well-characterized structure provides a solid foundation for computational modeling and drug design studies, enabling scientists to predict and optimize its behavior in complex biological systems.

The demand for high-quality Apixaban Intermediate B continues to grow as global healthcare needs evolve. Pharmaceutical companies are investing in advanced manufacturing technologies to meet this demand while adhering to stringent regulatory standards. These investments ensure that patients receive medications like Apixaban that are not only effective but also produced with the highest degree of safety and consistency.

Looking ahead, the future of Apixaban Intermediate B lies in continued innovation and collaboration within the scientific community. By leveraging cutting-edge research and technology, scientists can further enhance the synthesis and application of this vital compound. The insights gained from studying Apixaban Intermediate B will undoubtedly contribute to breakthroughs in anticoagulant therapy and other areas of medicine, ultimately improving patient outcomes worldwide.